Cas no 890093-77-3 (Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate)

• Product Name: Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate
• CAS No: 890093-77-3
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• MDL: MFCD06809678
• CID: 3103335
• PubChem ID: 4913118
• Update Time: 2025-08-05

Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(1-phenyl-ethylamino)-benzoic acid ethyl ester
• SCHEMBL22004952
• FQLVXJMZSUWDOB-UHFFFAOYSA-N
• LS-07819
• STK664094
• ethyl 3-amino-4-[(1-phenylethyl)amino]benzoate
• CS-0313112
• H34418
• Ethyl 3-amino-4-((1-phenylethyl)amino)benzoate
• ALBB-024191
• Benzoic acid, 3-amino-4-[(1-phenylethyl)amino]-, ethyl ester
• MFCD06809678
• AKOS005535648
• SB82355
• Ethyl3-amino-4-((1-phenylethyl)amino)benzoate
• ethyl 3-amino-4-(1-phenylethylamino)benzoate
• 890093-77-3
• Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate

• MDL： MFCD06809678
• Inchi： 1S/C17H20N2O2/c1-3-21-17(20)14-9-10-16(15(18)11-14)19-12(2)13-7-5-4-6-8-13/h4-12,19H,3,18H2,1-2H3
• InChI Key： FQLVXJMZSUWDOB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)NC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 284.152477885Da
• Monoisotopic Mass: 284.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate

Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate (CAS No. 890093-77-3): A Comprehensive Overview

Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate, identified by its CAS number 890093-77-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex aromatic structure, has garnered attention due to its potential applications in drug development and molecular research. The detailed analysis of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its relevance in contemporary scientific studies.

The molecular structure of Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate consists of a benzoate core substituted with amino and phenylethylamino groups. This arrangement contributes to its unique physicochemical properties, making it a versatile intermediate in organic synthesis. The presence of multiple reactive sites allows for diverse chemical modifications, which are crucial for tailoring the compound for specific biological activities.

In recent years, Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate has been explored for its pharmacological potential. Studies have indicated that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Its structural features suggest possible interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate is its role in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzymatic activities and signal transduction pathways. Preliminary studies have shown that derivatives of this compound may possess anti-inflammatory, antioxidant, and even anticancer properties. These findings highlight the need for further exploration into its pharmacological profile.

The synthesis of Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's mechanism of action.

The potential applications of Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate extend beyond pharmaceuticals. Its unique chemical properties make it suitable for use as a building block in materials science and agrochemicals. For instance, researchers have explored its use in the development of novel polymers and coatings that exhibit enhanced durability and functionality. Such applications underscore the versatility of this compound and its broad utility across multiple scientific disciplines.

As interest in sustainable chemistry grows, Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate has also been examined for its compatibility with green chemistry principles. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote environmentally friendly practices in chemical manufacturing, ensuring that the production of this compound is both efficient and sustainable.

In conclusion, Ethyl 3-amino-4-(1-phenylethyl)aminobenzoate (CAS No. 890093-77-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its complex structure and diverse reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the applications of this compound are likely to expand, further solidifying its importance in modern chemistry.